(2E)-N',3-diphenylprop-2-enehydrazide

• IUPAC Name: (E)-N',3-diphenylprop-2-enehydrazide
• InChI: InChI=1S/C15H14N2O/c18-15(12-11-13-7-3-1-4-8-13)17-16-14-9-5-2-6-10-14/h1-12,16H,(H,17,18)/b12-11+
• InChI Key: WVWFLLNPEVKLAJ-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NNC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NNC2=CC=CC=C2
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

(2E)-N',3-diphenylprop-2-enehydrazide (DPPEH) is a compound that has been studied extensively in scientific research due to its wide range of applications. It is a hydrazide derivative of diphenylpropene and is used as a reagent in organic synthesis and as a ligand in coordination chemistry. It has also been studied for its biochemical and physiological effects and its ability to act as a catalyst in a variety of reactions.

Scientific Research Applications

1. Synthesis and Biological Activity

(2E)-N',3-diphenylprop-2-enehydrazide derivatives have been synthesized and studied for their biological activities. For instance, the synthesis and antiviral as well as immunomodulating activities of various derivatives have been explored, contributing to the understanding of their potential medicinal applications (Modzelewska-Banachiewicz et al., 2009).

2. Metal Chalcone Complexes

Research into metal complexes containing chalcone derivatives, including (2E)-N',3-diphenylprop-2-enehydrazide, has shown their relevance in pharmaceutical potential areas like anticancer activity, antioxidant, and antibacterial effects. This highlights their potential as bioactive agents (Sulpizio, Breibeck, & Rompel, 2018).

3. Corrosion Inhibition

Chalcone oxime derivatives, which are closely related to (2E)-N',3-diphenylprop-2-enehydrazide, have been evaluated for their corrosion inhibition properties on carbon steel. These studies contribute significantly to understanding the chemical properties and potential industrial applications of such compounds (Thoume et al., 2021).

4. Antioxidant and Anticancer Activity

Derivatives of (2E)-N',3-diphenylprop-2-enehydrazide have been investigated for their antioxidant and anticancer activities. Some synthesized compounds exhibited notable antiproliferative properties, adding value to research in cancer treatment and prevention (Savini et al., 2004).

5. Analytical and Sensing Applications

Research has shown that certain hydrazide derivatives can be used in constructing selective and sensitive sensors, like in the detection of erbium(III) ions. This highlights their potential in analytical chemistry and sensing applications (Faridbod et al., 2007).